Cas no 1321613-00-6 (3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester)

• Product Name: 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester
• CAS No: 1321613-00-6
• MF: C₁₄H₁₇BF₂O₄
• MW: 298.090191602707
• MDL: MFCD17011994
• CID: 1092281
• PubChem ID: 58073088
• Update Time: 2025-11-05

3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-(Methoxycarbonyl)-3,5-difluorophenylboronic acid pinacol ester
• EN300-7405369
• C14H17BF2O4
• 1321613-00-6
• Z2044750614
• MFCD17011994
• Methyl2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic acid pinacol ester
• AMY39842
• WCC61300
• SCHEMBL515152
• DB-187732
• Benzoic acid, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• AKOS022186948
• AS-3251
• methyl 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 3,5-Difluoro-4-(methoxycarbonyl)phenylboronic Acid Pinacol Ester

• MDL： MFCD17011994
• Inchi： 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)8-6-9(16)11(10(17)7-8)12(18)19-5/h6-7H,1-5H3
• InChI Key： DLAZQBFMFDOBGT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

• Exact Mass: 298.11900
• Monoisotopic Mass: 298.1187955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.05060